Cas no 954238-78-9 ((2-AMINO-3-FLUORO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER)

(2-Amino-3-fluorophenyl)-carbamic acid tert-butyl ester is a fluorinated aromatic compound featuring both an amino and a protected carbamate group, making it a versatile intermediate in organic synthesis. The tert-butyl ester moiety provides stability under basic conditions while allowing selective deprotection under acidic conditions. The fluorine substituent enhances electrophilic reactivity, facilitating further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are valuable for constructing heterocycles or modifying bioactive molecules. Its well-defined reactivity profile and compatibility with common synthetic transformations make it a practical choice for targeted derivatization. Proper handling is advised due to potential sensitivity to moisture and strong acids or bases.

(2-AMINO-3-FLUORO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER structure

954238-78-9 structure

Product Name:(2-AMINO-3-FLUORO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER

CAS No:954238-78-9

MF:C₁₁H₁₅FN₂O₂

MW:226.247406244278

MDL:MFCD09701241

CID:822958

Update Time:2025-06-07

(2-AMINO-3-FLUORO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

- (2-AMINO-3-FLUORO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
- tert-Butyl (2-amino-3-fluorophenyl)carbamate
- tert-butyl N-(2-amino-3-fluorophenyl)carbamate
- 1,1-Dimethylethyl N-(2-amino-3-fluorophenyl)carbamate (ACI)
- 2-Methyl-2-propanyl (2-amino-3-fluorophenyl)carbamate
- MDL： MFCD09701241
- Inchi： 1S/C11H15FN2O2/c1-11(2,3)16-10(15)14-8-6-4-5-7(12)9(8)13/h4-6H,13H2,1-3H3,(H,14,15)
- InChI Key： NTMLBUWXZRGJAG-UHFFFAOYSA-N
- SMILES： O=C(NC1C(N)=C(F)C=CC=1)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4

(2-AMINO-3-FLUORO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A579108-10mg	(2-Amino-3-fluoro-phenyl)-carbamic Acid tert-Butyl Ester	954238-78-9		10mg	$ 50.00	2022-06-08
TRC	A579108-50mg	(2-Amino-3-fluoro-phenyl)-carbamic Acid tert-Butyl Ester	954238-78-9		50mg	$ 185.00	2022-06-08
TRC	A579108-100mg	(2-Amino-3-fluoro-phenyl)-carbamic Acid tert-Butyl Ester	954238-78-9		100mg	$ 275.00	2022-06-08
Alichem	A019114079-1g	tert-Butyl (2-amino-3-fluorophenyl)carbamate	954238-78-9	95%	1g	$436.00	2023-08-31
ChemScence	CS-0169764-100mg	Tert-butyl (2-amino-3-fluorophenyl)carbamate	954238-78-9	≥96.0%	100mg	$266.0	2022-04-26
ChemScence	CS-0169764-250mg	Tert-butyl (2-amino-3-fluorophenyl)carbamate	954238-78-9	≥96.0%	250mg	$304.0	2022-04-26
ChemScence	CS-0169764-500mg	Tert-butyl (2-amino-3-fluorophenyl)carbamate	954238-78-9	≥96.0%	500mg	$338.0	2022-04-26
ChemScence	CS-0169764-1g	Tert-butyl (2-amino-3-fluorophenyl)carbamate	954238-78-9	≥96.0%	1g	$374.0	2022-04-26
abcr	AB471820-1 g	tert-Butyl (2-amino-3-fluorophenyl)carbamate; .	954238-78-9		1g	€534.00	2023-04-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0440-1g	(2-Amino-3-fluoro-phenyl)-carbamic acid tert-butyl ester	954238-78-9	96%	1g	2374.52CNY	2021-05-08

(2-AMINO-3-FLUORO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Production Method

Production Method 1

2504203-51-2

954238-78-9

Reaction Conditions

1.1 Reagents: Ammonium chloride Catalysts: Iron Solvents: Ethanol , Water ; 12 h, 80 °C

Reference

: Heterocyclic compounds for use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 2

24424-99-5

18645-88-0

954238-78-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 0 °C; overnight, rt

Reference

: 2-Aminopyrimidine Derivatives as New Selective Fibroblast Growth Factor Receptor 4 (FGFR4) Inhibitors

Mo, Cheng; Zhang, Zhang; Guise, Christopher P.; Li, Xueqiang; Luo, Jinfeng; et al, ACS Medicinal Chemistry Letters, 2017, 8(5), 543-548